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Compound of Interest

Compound Name: Tosyl-D-proline

Cat. No.: B554632 Get Quote

As a Senior Application Scientist, this guide provides in-depth technical support for the

tosylation of D-proline, a crucial step in many synthetic pathways. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot common issues

and improve reaction yields.

Visualizing the Workflow: From Reactants to
Purified Product

1. Reactant Preparation
- D-Proline

- Aqueous Base (e.g., NaOH)

2. TsCl Addition
- Portion-wise or dropwise

- Maintain T < 5 °C

Dissolution
3. Reaction Monitoring

- Stir vigorously at 0-5 °C
- Monitor via TLC

Initiation
4. Aqueous Work-up

- Quench excess TsCl
- Wash with organic solvent

Reaction Complete
5. Acidification & Precipitation

- Cool solution (ice bath)
- Add HCl (aq) to pH ~2

Purified Aqueous Layer
6. Product Isolation

- Filtration
- Wash with cold water

Precipitate Formation 7. Purification
- Recrystallization

Crude Product N-Tosyl-D-prolinePure Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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